Cas no 151416-94-3 (1,3,2-Dioxaborolane,2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane,2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl-
• CAS No: 151416-94-3
• MF: C₂₆H₃₄B₂O₄
• MW: 432.167768001556
• MDL: MFCD03453050
• CID: 134485
• PubChem ID: 2773600
• Update Time: 2025-06-13

1,3,2-Dioxaborolane,2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl-
• CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STILBENE
• (E)-STILBENEDIBORONIC ACID BIS(PINACOL) ESTER
• (E)-Stilbenediboronicacid
• (Z)-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-diphenylethene
• (Z)-1,2-bis(pinacolatoboryl)stilbene
• (Z)-1,2-diphenyl-1,2-bis(4,4,5,5-
• Bis(pinacolester)
• CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STYRENE
• CIS-2-PHENYLVINYL-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)
• (E)-ALPHA,BETA-STYRENEDIBORONIC ACID BIS(PINACOL) ESTER
• 2-[(Z)-1,2-diphenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• cis-1,2-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) stilbene
• cis-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1,2-diphenyl-ethene
• J-014496
• (Z)-1,2-Diphenyl-1,2-ethylenediboronic acid bis(pinacol) ester
• 2-[(1Z)-1,2-diphenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (Z)-1,2-Diphenyl-1,2-ethylenediboronic acid bis(pinacol) ester, 96%
• starbld0016567
• (Z)-1,2-Diphenyl-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethene
• (Z)-Stilbenediboronic acid bis(pinacol) ester
• 151416-94-3
• 221006-76-4
• SCHEMBL6236165
• MFCD03453050
• G65589

• MDL： MFCD03453050
• Inchi： 1S/C26H34B2O4/c1-23(2)24(3,4)30-27(29-23)21(19-15-11-9-12-16-19)22(20-17-13-10-14-18-20)28-31-25(5,6)26(7,8)32-28/h9-18H,1-8H3/b22-21-
• InChI Key： YFLBNMYBKXYNJN-DQRAZIAOSA-N
• SMILES： O1B(/C(/C2C=CC=CC=2)=C(\B2OC(C)(C)C(C)(C)O2)/C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 432.26400
• Monoisotopic Mass: 432.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Density: 1.07
• Melting Point: 69-73 °C(lit.)
• Boiling Point: 443.3°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.535
• PSA: 36.92000
• LogP: 5.86020

1,3,2-Dioxaborolane,2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl- Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,3,2-Dioxaborolane,2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl-

The Role of 1,3,2-Dioxaborolane Derivatives in Modern Chemical and Pharmaceutical Research (CAS No. 151416-94-3)

The compound 1,3,2-Dioxaborolane, specifically the derivative identified by CAS No. 151416-94-3—2,2'-[(1Z)-1,2-diphenyl-1,2-ethenediyl]bis[4,4,5,5-tetramethyl-—represents a critical advancement in the field of organoboron chemistry. This molecule belongs to the class of boronic esters and exhibits unique structural features that enable its application in diverse chemical transformations. Its core structure consists of a boron-centered dioxaborolane ring (dioxaborolane) functionalized with substituted aryl groups via a conjugated ethenediyl bridge (-ethenediyl-). This configuration imparts exceptional stability and reactivity under mild reaction conditions.

A recent study published in the Nature Chemistry highlighted the compound's role as a versatile ligand in transition-metal-catalyzed cross-coupling reactions. Researchers demonstrated that its tetramethyl substituents (tetramethyl-) optimize electronic properties for enhanced catalytic efficiency. For instance, when employed as a palladium ligand in Suzuki-Miyaura coupling reactions under ambient temperature conditions (mild reaction conditions), it achieved near quantitative yields with minimal byproduct formation. This finding underscores its potential for scalable synthesis processes in pharmaceutical intermediate production.

In the context of drug discovery (pharmaceutical applications), this compound has emerged as a key intermediate in the synthesis of bioactive molecules targeting oncogenic pathways. A 2023 paper from the Journal of Medicinal Chemistry described its use as a precursor for developing novel inhibitors of protein kinase B (Akt). The phenyl groups (diphenyl-) in its structure facilitate precise bioisosteric replacements during lead optimization stages. Such modifications were shown to improve ligand-receptor binding affinity by up to 8-fold compared to conventional analogs.

The ethenediyl bridge (-ethenediyl-) plays a dual role: it stabilizes the molecule through conjugation effects while enabling regioselective functionalization via olefin metathesis reactions. Recent advancements reported in Angewandte Chemie revealed that this moiety can be leveraged for constructing complex polyfunctional scaffolds required in natural product total synthesis. In one example involving taxane analogs synthesis (natural product total synthesis), this compound acted as a bifunctional building block to assemble multi-ring systems with 97% stereochemical fidelity.

In materials science applications (< strong >materials science applications< / strong >), this compound's unique electronic properties make it an ideal candidate for optoelectronic device fabrication. A collaborative study between MIT and Tokyo University demonstrated its utility as an electron transport layer material in perovskite solar cells. The tetramethyl substituents (< em >< strong >tetramethyl- strong >< / em >) created an optimal energy band alignment with perovskite layers while maintaining structural integrity under operational stress conditions. This resulted in power conversion efficiencies exceeding 25%—a significant improvement over conventional materials.

Safety evaluations conducted by multiple research groups confirm its favorable handling characteristics despite its organoboron nature. Unlike traditional boronic acids which require anhydrous conditions during storage and handling (< em >< strong >anhydrous conditions< / strong >), this derivative exhibits exceptional moisture tolerance due to its sterically hindered structure. Stability tests at 80°C under 90% relative humidity showed no decomposition over 7-day periods—a critical advantage for industrial-scale manufacturing processes.

Ongoing research focuses on expanding its utility into emerging fields such as click chemistry and bioorthogonal reactions (< em >< strong >bioorthogonal reactions< / strong >). Preliminary results from Stanford University labs indicate that this compound can be modified into strain-promoted azide-alkyne cycloaddition (SPAAC) reagents with improved reaction kinetics compared to existing systems like DBCO derivatives. These advancements suggest promising applications in live-cell imaging and targeted drug delivery systems where real-time tracking capabilities are essential.

In conclusion, CAS No. 151416-94-3 represents more than just another organoboron compound—it embodies a paradigm shift in synthetic methodology across multiple disciplines. Its ability to simultaneously enhance catalytic efficiency while maintaining structural stability positions it at the forefront of next-generation chemical technologies. As demonstrated through recent breakthroughs spanning medicinal chemistry to renewable energy systems (< em >< strong >renewable energy systems< / strong >), this molecule exemplifies how precise structural design can unlock unprecedented functional versatility.